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Abstract

This document provides a comprehensive technical overview of the basic properties of the
chemical compound (3-(4-Methylpiperazin-1-yl)phenyl)methanol (CAS No. 123987-13-3).
While detailed experimental data on its biological activity are not extensively available in
current literature, this guide consolidates its known chemical and physical characteristics, a
detailed synthesis protocol, and contextual information regarding the potential significance of
the phenylpiperazine scaffold in medicinal chemistry. The information is presented to support
researchers and professionals in drug discovery and development.

Chemical and Physical Properties

(3-(4-Methylpiperazin-1-yl)phenyl)methanol is a solid organic compound.[1] Its core structure
consists of a benzyl alcohol moiety substituted at the meta-position with a 4-methylpiperazine
group. The presence of the basic piperazine ring and the hydroxyl group suggests potential for
hydrogen bonding and salt formation, which are important considerations in medicinal
chemistry.

Table 1: Physicochemical Properties of (3-(4-Methylpiperazin-1-yl)phenyl)methanol
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Property Value Source

CAS Number 123987-13-3 [2]

Molecular Formula C12H18N20 [2]

Molecular Weight 206.289 g/mol [1]

Physical State Solid [1]
Appearance White crystalline powder [3]

Predicted pKa 14.59 + 0.10 ChemicalBook
Mass Spectrometry [M+H]* =207 [4]

Note: Some physical properties such as melting point and boiling point have not been
consistently reported in publicly available experimental literature.

Synthesis and Purification

A detailed experimental protocol for the synthesis of (3-(4-Methylpiperazin-1-
yl)phenyl)methanol has been documented. The synthesis involves a palladium-catalyzed
Buchwald-Hartwig amination reaction.

Experimental Protocol: Synthesis

Reaction Scheme:

A solution of 3-bromobenzyl alcohol and N-methylpiperazine are reacted in the presence of a
palladium catalyst and a phosphine ligand to yield (3-(4-Methylpiperazin-1-
yl)phenyl)methanol.

Materials:
» 3-Bromobenzyl alcohol
¢ N-Methylpiperazine

e Lithium hexamethyldisilazide (LHMDS)
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e RuPhos precatalyst

¢ Dicyclohexyl(2',6'-diisopropoxy-[1,1'-biphenyl]-2-yl)phosphine (RuPhos)
o Tetrahydrofuran (THF)

e Dichloromethane (DCM)

o Water

 Silica gel

Procedure:[4]

e To a solution of 3-bromobenzyl alcohol (570 mg, 3.05 mmol) in tetrahydrofuran (5 mL),
lithium hexamethyldisilazide (7.43 mL, 7.43 mmol) is added, and the mixture is stirred for 30
minutes at room temperature.

e The RuPhos precatalyst (97 mg, 0.133 mmol), dicyclohexyl(2',6'-diisopropoxy-[1,1'-
biphenyl]-2-yl)phosphine (61.9 mg, 0.133 mmol), and N-methylpiperazine (0.441 mL, 3.98
mmol) are subsequently added to the reaction mixture.

e The reaction system is degassed with a stream of nitrogen and then heated to 75°C for 1
hour.

e Upon completion, the reaction mixture is diluted with dichloromethane and washed with
water.

e The organic layer is concentrated under reduced pressure.

e The crude product is purified by silica gel column chromatography using a gradient of 0-20%
methanol in dichloromethane as the eluent to afford the final product.

Yield: 506 mg (80%)[4]

Characterization:
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o Mass Spectrometry (Electrospray Positive lonization, ES+): Theoretical molecular weight of
C12H18N20 is 206; the measured value is 207 [M+H]*.[4]

Biological Activity and Drug Development Context

As of the date of this document, there is no specific, publicly available research detailing the
biological activity, mechanism of action, or therapeutic targets of (3-(4-Methylpiperazin-1-
yl)phenyl)methanol. However, the phenylpiperazine moiety is a well-established
pharmacophore present in numerous biologically active compounds, including agents targeting
the central nervous system, and in antiviral, antibacterial, and anticancer research. The
structural motif of this compound makes it a candidate for screening in various biological
assays to explore its potential therapeutic applications.

Safety and Handling

(3-(4-Methylpiperazin-1-yl)phenyl)methanol is classified as harmful and an irritant.[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Measures:[1]

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.
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o P280: Wear protective gloves/protective clothing and eye/face protection.

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

e P302+P352: IF ON SKIN: Wash with plenty of water and soap.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of (3-(4-
Methylpiperazin-1-yl)phenyl)methanol.
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Click to download full resolution via product page
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Caption: Synthetic workflow for (3-(4-Methylpiperazin-1-yl)phenyl)methanol.

General Biological Screening Logic

Given the lack of specific biological data for this compound, the following diagram illustrates a
general logical workflow for the initial biological evaluation of a novel chemical entity like (3-(4-
Methylpiperazin-1-yl)phenyl)methanol, based on the known activities of the broader
phenylpiperazine class of compounds.
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Caption: Logical workflow for potential biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://fluorochem.co.uk/product/F077520/
https://www.appchemical.com/products/123987-13-3?cate_name=Material+Science&cate2_name=Inhibitors/Agonists&cate_id=4&cate2_id=3&pro_name=Benzenemethanol,+3-(4-methyl-1-piperazinyl)-&keyword=
https://bocscichem.lookchem.com/products/CasNo-123987-13-3-3--4-METHYLPIPERAZIN-1-YL-PHENYL-METHANOL-11146480.html
https://bocscichem.lookchem.com/products/CasNo-123987-13-3-3--4-METHYLPIPERAZIN-1-YL-PHENYL-METHANOL-11146480.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51449889.htm
https://www.benchchem.com/product/b568545#3-4-methylpiperazin-1-yl-phenyl-methanol-basic-properties
https://www.benchchem.com/product/b568545#3-4-methylpiperazin-1-yl-phenyl-methanol-basic-properties
https://www.benchchem.com/product/b568545#3-4-methylpiperazin-1-yl-phenyl-methanol-basic-properties
https://www.benchchem.com/product/b568545#3-4-methylpiperazin-1-yl-phenyl-methanol-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

